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Compound of Interest

Compound Name: Isosorbide-13C6 2-Nitrate

CAS No.: 1391051-97-0

Cat. No.: B602657 Get Quote

Executive Summary & Compound Profile
Isosorbide-13C6 2-Nitrate is a high-value, stable isotope-labeled internal standard used

primarily in LC-MS/MS quantification of nitrate vasodilators.[1]

Effective disposal of this compound requires a nuanced understanding of two distinct

characteristics:

Isotopic Nature: It contains Carbon-13 (

), a stable isotope. It is non-radioactive.

Chemical Moiety: It possesses a nitrate ester group (

). While less energetic than its parent compound (Isosorbide Dinitrate), it retains vasodilatory
biological activity and potential chemical reactivity (shock/thermal sensitivity) in its pure, dry
form.

Core Directive: Treat as a Hazardous Chemical Waste (High Hazard Organic). Do NOT dispose

of in radioactive waste streams. Do NOT dispose of via sanitary sewer.
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Property Characteristic Disposal Implication

Molecular Formula
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High carbon content suitable

for incineration.[1]

Radioactivity NONE (Stable Isotope)

Strict prohibition on using

radioactive waste streams

(cost & compliance error).[1]

Reactivity Organic Nitrate

Potential explosion hazard if

dry/concentrated.[1] Keep

wetted or in solution.[2]

Solubility
Soluble in Organic Solvents

(MeOH, DMSO)

Compatible with organic

solvent waste streams.[1]

Biological Activity Vasodilator
Hazardous if absorbed through

skin/mucous membranes.[1]

Hazard Identification & Risk Assessment
Before initiating disposal, the material state must be assessed.[3] The risk profile shifts

dramatically between the pure solid standard and dilute experimental samples.

A. The "Nitrate" Risk (Chemical)
Organic nitrates can undergo exothermic decomposition. While Isosorbide 2-mononitrate is

more stable than dinitrates, the following risks persist under RCRA (Resource Conservation

and Recovery Act) guidelines:

Shock Sensitivity: Low in solution; Moderate to High if crystallized and dry.

Thermal Instability: May decompose violently if heated in a confined container.

Incompatibility: Incompatible with strong acids, strong bases, and reducing agents.

B. The "Isotope" Misconception (Logistical)
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A common laboratory error is placing

labeled compounds into radioactive waste containers.

Consequence: This triggers unnecessary regulatory scrutiny, increases disposal costs by

orders of magnitude, and may violate the license of the radioactive waste hauler (who

expects specific isotopes).

Action: Verify label explicitly states "Stable Isotope" and obscure any "Radioactive" symbols

if the container was reused (though this should never happen).

Step-by-Step Disposal Workflows
Scenario A: Pure Reference Material (Expired or
Degraded)
Context: You have a vial of solid powder or a high-concentration stock solution (>1 mg/mL).[1]

Solubilization (Desensitization):

Never dispose of the dry solid directly into a waste drum.

Dissolve the solid in a compatible solvent (Methanol or Acetonitrile) to a concentration

below 1% (w/v). This acts as a heat sink and desensitizer.

Primary Containment:

Transfer the solution to a screw-cap glass vial or high-density polyethylene (HDPE) bottle.

Do not fill >90% to allow for vapor expansion.

Labeling:

Label as "Hazardous Waste - Flammable, Toxic."

List constituents: "Methanol (99%), Isosorbide-13C6 2-Nitrate (<1%)."[1]

Crucial: Add a secondary sticker: "NON-RADIOACTIVE STABLE ISOTOPE."
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Segregation:

Place in the Organic Solvents waste stream.

Prohibited: Do not mix with Oxidizing Acids (Nitric/Perchloric) or Metal Waste.

Scenario B: Experimental Samples (LC-MS Vials/Mobile
Phase)
Context: Dilute samples in autosampler vials or excess mobile phase.

Mobile Phase (Liquid):

If the mobile phase contains organic modifiers (Acetonitrile/Methanol), dispose of in

Flammable Solvent Waste.

If purely aqueous (rare for this compound), dispose in Aqueous Toxic Waste due to the

biological activity of the nitrate.

Vials (Glass + Septa):

Decant liquid if volume >50 mL (aggregate).

For standard autosampler vials (<2 mL), dispose of the entire vial in Sharps/Glass

Hazardous Waste containers.

Reasoning: The residual solvent presents a flammability hazard; the glass presents a

physical hazard.

Scenario C: Biological Matrices (Metabolism Studies)
Context: Urine, plasma, or tissue homogenate containing the tracer.

Biohazard Primacy:

If the matrix is human/primate origin, Biological Safety takes precedence.

Dispose of in Red Biohazard Bags/Bins for incineration.
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Note: The chemical quantity of the tracer is chemically insignificant relative to the

biohazard risk of the matrix.

Decision Logic Diagram
The following diagram illustrates the decision matrix for segregating Isosorbide-13C6 2-
Nitrate waste streams.
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Figure 1: Decision tree for the segregation of Isosorbide-13C6 2-Nitrate based on physical

state and matrix.[1]

Regulatory Compliance (RCRA Codes)
In the United States, strict adherence to EPA Resource Conservation and Recovery Act

(RCRA) codes is mandatory. While Isosorbide-2-Nitrate is not explicitly "P-listed" (Acutely

Hazardous), the following characteristic codes generally apply to the waste stream:

RCRA Code Classification Justification

D001 Ignitability

Most standards are dissolved

in Methanol/Acetonitrile (Flash

point <60°C).[1]

D003 Reactivity

Applied conservatively to pure

organic nitrates due to

potential for detonation if

dry/heated.[1]

D000 None (Bio)

Biological matrices are

regulated under OSHA

Bloodborne Pathogens, not

RCRA (unless mixed with

heavy solvents).[1]

Self-Validating Protocol:

Check: Does the waste container smell of solvents? -> D001.

Check: Is it a dry powder nitrate? -> D003 (Contact EHS immediately for stabilization).

Check: Is the "Radioactive" sticker visible? -> Remove it. (Compliance Failure Point).

Emergency Procedures
Spill Response
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Evacuate: If a large quantity of dry powder (>500mg) is spilled, evacuate the immediate

area.

PPE: Nitrile gloves (double gloved), safety goggles, lab coat.

Neutralization: Do not use dry sweeping (friction risk). Wet the spill with a compatible solvent

(ethanol/water mixture) using a spray bottle to desensitize.

Cleanup: Absorb with inert material (vermiculite or sand). Do not use paper towels

(combustible organic nitrate + cellulose = fire risk).

Exposure[1][5][6][7]
Skin Contact: Wash with soap and water for 15 minutes. Monitor for hypotension

(dizziness/fainting) due to vasodilation.

Ingestion: Seek medical attention.[2][4][5] Provide SDS to the physician indicating "Organic

Nitrate."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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